Cas no 820974-76-3 (2,3-DIHYDRO-4-METHOXY-1H-INDENE-1-CARBONITRILE)

• Product name: 2,3-DIHYDRO-4-METHOXY-1H-INDENE-1-CARBONITRILE
• CAS No: 820974-76-3
• MF: C₁₁H₁₁NO
• MW: 173.21114
• CID: 1805459
• PubChem ID: 55264411

2,3-DIHYDRO-4-METHOXY-1H-INDENE-1-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 2,3-DIHYDRO-4-METHOXY-1H-INDENE-1-CARBONITRILE
• AKOS006306464
• 820974-76-3

• Inchi： InChI=1S/C11H11NO/c1-13-11-4-2-3-9-8(7-12)5-6-10(9)11/h2-4,8H,5-6H2,1H3
• InChI Key： XCPWFKMDMIRUAO-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1CCC2C#N

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų
• XLogP3: 2